Cas no 6273-83-2 (1-(2-phenylethyl)pyrrolidine)

• Product Name: 1-(2-phenylethyl)pyrrolidine
• CAS No: 6273-83-2
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 957563
• PubChem ID: 411735
• Update Time: 2025-04-19

1-(2-phenylethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethyl)pyrrolidine
• 1-(2-phenylethyl)pyrrolidine,hydrobromide
• pyrrolidine, 1-(2-phenylethyl)-
• CHEMBL2030635
• NCGC00184237-01
• 1-phenethylpyrrolidine
• NSC-35686
• N-(2-Phenylethyl)Pyrrolidine
• 6273-83-2
• WKH6XT5AZ7
• Pyrrolidine, 1-phenethyl-
• BDBM50384290
• AS-60783
• Phenylethylpyrrolidine
• N-Phenethylpyrrolidine
• Q7181430
• SCHEMBL2876271
• DTXSID701029426
• AKOS037645441
• 6908-75-4
• N-phenylethylpyrrolidine
• D95994

• Inchi： 1S/C12H17N/c1-2-6-12(7-3-1)8-11-13-9-4-5-10-13/h1-3,6-7H,4-5,8-11H2
• InChI Key： KLUCWWVQVUXBSE-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 255.06200
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 3.22090